dimethyl-1,3-oxazole-5-sulfonyl chloride

• IUPAC Name: 2,4-dimethyl-1,3-oxazole-5-sulfonyl chloride
• InChI: InChI=1S/C5H6ClNO3S/c1-3-5(11(6,8)9)10-4(2)7-3/h1-2H3
• InChI Key: CREWJFMAQDAJRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=N1)C)S(=O)(=O)Cl
• Molecular Formula: C5H6ClNO3S
• Molecular Weight: 195.62 g/mol

Description

Dimethyl-1,3-oxazole-5-sulfonyl chloride (DMOSC) is a sulfonyl chloride compound used in the synthesis of various organic molecules. It is a versatile reagent that can be used in a variety of laboratory experiments, including the synthesis of polymers, pharmaceuticals, and other organic molecules. It is a relatively safe reagent to use in the laboratory and is relatively inexpensive.

Mechanism of Action

Dimethyl-1,3-oxazole-5-sulfonyl chloride is a sulfonyl chloride compound, which means it has a very high reactivity. It is typically used as a nucleophile in organic reactions, and it can also act as an electron-withdrawing group. It can also act as a Lewis acid, which means it can accept electrons from other molecules.
Biochemical and Physiological Effects
dimethyl-1,3-oxazole-5-sulfonyl chloride is a relatively safe reagent to use in the laboratory, and it has no known biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

There are several advantages to using dimethyl-1,3-oxazole-5-sulfonyl chloride in laboratory experiments. It is a relatively safe reagent to use, it is relatively inexpensive, and it is versatile and can be used in a variety of laboratory experiments. The main limitation of using dimethyl-1,3-oxazole-5-sulfonyl chloride is that it is a very reactive compound and must be handled carefully to avoid accidents.

Future Directions

There are several potential future directions for the use of dimethyl-1,3-oxazole-5-sulfonyl chloride in laboratory experiments. It could be used in the synthesis of new pharmaceuticals and other organic molecules, as well as in the synthesis of polymers and other materials. It could also be used as a catalyst in organic reactions, as a ligand for transition metal complexes, and as a reagent for the synthesis of biologically active compounds. Additionally, dimethyl-1,3-oxazole-5-sulfonyl chloride could be used in the development of new synthetic methods, as well as in the development of new analytical techniques.

Synthesis Methods

Dimethyl-1,3-oxazole-5-sulfonyl chloride is typically synthesized through a two-step process. First, an acid chloride is reacted with dimethyl-1,3-oxazole-5-sulfonyl chloride in the presence of a base. The resulting product is then reacted with a suitable nucleophile to form the desired dimethyl-1,3-oxazole-5-sulfonyl chloride product.

Scientific Research Applications

Dimethyl-1,3-oxazole-5-sulfonyl chloride has a variety of uses in scientific research. It has been used in the synthesis of polymers, pharmaceuticals, and other organic molecules. It has also been used as a catalyst in organic reactions, as a ligand for transition metal complexes, and as a reagent for the synthesis of biologically active compounds.